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Compound of Interest

Compound Name:
l-Serine isopropyl ester

hydrochloride

Cat. No.: B8072208 Get Quote

Application Note
This document provides a detailed protocol for the preparation of a stock solution of L-Serine
Isopropyl Ester Hydrochloride. This compound is a derivative of the amino acid L-serine and

is utilized by researchers, scientists, and drug development professionals in a variety of

experimental contexts. Accurate preparation of stock solutions is critical for ensuring the

reproducibility and reliability of experimental results. This guide outlines the necessary

materials, a step-by-step protocol, and storage conditions to maintain the stability of the

prepared solution.

Compound Information
Parameter Value Reference

CAS Number 37592-53-3 [1][2]

Molecular Formula C₆H₁₄ClNO₃ [1][2]

Molecular Weight 183.63 g/mol [1][2]

Appearance White to off-white solid [2]

Solubility Data
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The solubility of L-Serine Isopropyl Ester Hydrochloride in various common laboratory

solvents is summarized below. This data is essential for selecting the appropriate solvent for

your stock solution.

Solvent Solubility
Molar Concentration (at
saturation)

Water ≥ 100 mg/mL 544.57 mM

DMSO
Soluble (specific concentration

not provided)
-

Ethanol
Soluble (specific concentration

not provided)
-

Note: "≥" indicates that the substance is soluble at this concentration, but the saturation point

was not determined. For most applications, a stock solution in water is recommended due to its

high solubility.[2]

Experimental Protocol: Preparation of a 100 mM
Aqueous Stock Solution
This protocol describes the preparation of a 10 mL of a 100 mM stock solution of L-Serine
Isopropyl Ester Hydrochloride in water.

Materials:

L-Serine Isopropyl Ester Hydrochloride (purity ≥97%)[1]

Nuclease-free water

50 mL conical tube

Vortex mixer

Analytical balance

Spatula
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Weighing paper

Micropipettes and sterile filter tips

0.22 µm sterile syringe filter

Sterile cryovials for aliquoting

Procedure:

Calculate the required mass: To prepare 10 mL of a 100 mM solution, the required mass of

L-Serine Isopropyl Ester Hydrochloride is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 183.63 g/mol = 0.18363 g

Therefore, you will need to weigh out 183.63 mg of the compound.

Weigh the compound: Using an analytical balance, carefully weigh 183.63 mg of L-Serine
Isopropyl Ester Hydrochloride onto a piece of weighing paper.

Dissolve the compound: Transfer the weighed compound into a 50 mL conical tube. Add 10

mL of nuclease-free water to the tube.

Ensure complete dissolution: Tightly cap the conical tube and vortex the solution until the

solid is completely dissolved. The solution should be clear and colorless.

Sterile filtration: For applications requiring sterile conditions, it is crucial to filter the stock

solution. Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile syringe

filter into a new sterile conical tube.[2]

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 100 µL or 1 mL) in sterile cryovials.[2]

Storage: Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months).[2] The solid powder form of the compound

should be stored at -20°C for up to 3 years.[2]
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Safety Precautions
It is recommended to handle L-Serine Isopropyl Ester Hydrochloride in a well-ventilated

area.[3]

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.[4]

In case of contact with eyes or skin, rinse immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.[4]

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the L-Serine Isopropyl
Ester Hydrochloride stock solution.
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Caption: Workflow for preparing a stock solution of L-Serine Isopropyl Ester Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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